![molecular formula C42H47O25+ B1665205 Albireodelphin A CAS No. 190511-77-4](/img/structure/B1665205.png)
Albireodelphin A
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Description
Albireodelphin is an anthocyanidin glycoside.
Scientific Research Applications
Anthocyanin Composition and Plant Research
- Albireodelphin A, an Anthocyanin in Gentiana Flowers : this compound was identified as a novel anthocyanin in the blue flowers of Gentiana cv. Albireo. This discovery contributes to the understanding of pigmentation in plants and has implications for botanical research and potentially for the agricultural and horticultural industries (Hosokawa et al., 1997).
Potential Therapeutic Applications
- Inhibition of SARS-CoV-2 Targets : A computational study indicated that Albireodelphin showed high docking scores against key proteins of SARS-CoV-2, suggesting its potential as an inhibitor of the virus. This points to possible applications in the development of treatments for COVID-19 (Rameshkumar et al., 2020).
Properties
190511-77-4 | |
Molecular Formula |
C42H47O25+ |
Molecular Weight |
951.8 g/mol |
IUPAC Name |
[(2R,3S,4S,5R,6S)-6-[2-[3,4-dihydroxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-7-hydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromenylium-5-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate |
InChI |
InChI=1S/C42H46O25/c43-11-25-30(51)33(54)36(57)41(65-25)63-23-7-15(6-20(48)29(23)50)39-24(64-42-37(58)34(55)31(52)26(12-44)66-42)10-17-21(61-39)8-16(45)9-22(17)62-40-38(59)35(56)32(53)27(67-40)13-60-28(49)4-2-14-1-3-18(46)19(47)5-14/h1-10,25-27,30-38,40-44,51-59H,11-13H2,(H4-,45,46,47,48,49,50)/p+1/t25-,26-,27-,30-,31-,32-,33+,34+,35+,36-,37-,38-,40-,41-,42-/m1/s1 |
InChI Key |
BIBNUKILYWNEFA-XQCSBWSISA-O |
Isomeric SMILES |
C1=CC(=C(C=C1/C=C/C(=O)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)OC3=CC(=CC4=[O+]C(=C(C=C34)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)C6=CC(=C(C(=C6)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)CO)O)O)O)O)O)O)O)O)O)O)O |
SMILES |
C1=CC(=C(C=C1C=CC(=O)OCC2C(C(C(C(O2)OC3=CC(=CC4=[O+]C(=C(C=C34)OC5C(C(C(C(O5)CO)O)O)O)C6=CC(=C(C(=C6)OC7C(C(C(C(O7)CO)O)O)O)O)O)O)O)O)O)O)O |
Canonical SMILES |
C1=CC(=C(C=C1C=CC(=O)OCC2C(C(C(C(O2)OC3=CC(=CC4=[O+]C(=C(C=C34)OC5C(C(C(C(O5)CO)O)O)O)C6=CC(=C(C(=C6)OC7C(C(C(C(O7)CO)O)O)O)O)O)O)O)O)O)O)O |
Appearance |
Solid powder |
190511-77-4 | |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
3,3'-di-O-glucopyranosyl-5-O-(6-O-caffeoylglucopyranosyl)delphinidin albireodelphin A |
Origin of Product |
United States |
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